Cas no 106114-42-5 (1,3,8-Triazaspiro[4.5]decan-4-one,3-(2-fluoroethyl)-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-)

• Product Name: 1,3,8-Triazaspiro[4.5]decan-4-one,3-(2-fluoroethyl)-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-
• CAS No: 106114-42-5
• MF: C₂₅H₂₉F₂N₃O₂
• MW: 441.513473272324
• CID: 167098
• PubChem ID: 129198
• Update Time: 2025-04-19

1,3,8-Triazaspiro[4.5]decan-4-one,3-(2-fluoroethyl)-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decan-4-one,3-(2-fluoroethyl)-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-
• 3-N-(2-fluoroethyl)spiperone
• 1,3,8-Triazaspiro(4.5)decan-4-one, 3-(2-fluoroethyl)-8-(4-(4-fluorophenyl)-4-oxobutyl)-1-phenyl-
• 2-(2-fluoroethyl)-8-[4-(4-fluorophenyl)-4-oxobutyl]-4-phenyl-2,4,8-triazaspiro[4.5]decan-1-one
• 3-(2'-Fluoroethyl)spiperone
• AC1L2V66
• FESP
• Fluoroethyl-spiperone
• FESP, Fluoroethylspiperone
• 3-(2-fluoroethyl)-8-[4-(4-fluorophenyl)-4-oxobutyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• 3-(2-FLUOROETHYL)-8-(4-(4-FLUOROPHENYL)-4-OXOBUTYL)-1-PHENYL-1,3,8-TRIAZASPIRO(4.5)DECAN-4-ONE
• FBL40PW9PY
• UNII-FBL40PW9PY
• 18F-FESP
• 106114-42-5
• FLUOROETHYL SPIPERONE
• DTXSID80147523

• Inchi： 1S/C25H29F2N3O2/c26-14-18-29-19-30(22-5-2-1-3-6-22)25(24(29)32)12-16-28(17-13-25)15-4-7-23(31)20-8-10-21(27)11-9-20/h1-3,5-6,8-11H,4,7,12-19H2
• InChI Key： MNARAEXGMVEFDO-UHFFFAOYSA-N
• SMILES： FCCN1CN(C2C=CC=CC=2)C2(C1=O)CCN(CCCC(C1C=CC(=CC=1)F)=O)CC2

Computed Properties

• Exact Mass: 441.22297
• Monoisotopic Mass: 441.223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 631.9°Cat760mmHg
• Flash Point: 336°C
• Refractive Index: 1.605
• PSA: 43.86
• LogP: 3.83980